Cas no 833474-38-7 (L-Isoleucine, glycyl-L-isoleucyl-L-leucyl-L-glutaminyl-L-leucylglycyl-L-valyl-)
833474-38-7 structure
Product Name:L-Isoleucine, glycyl-L-isoleucyl-L-leucyl-L-glutaminyl-L-leucylglycyl-L-valyl-
CAS No:833474-38-7
MF:C38H69N9O10
MW:812.008769750595
CID:672671
PubChem ID:71415536
Update Time:2025-04-19
L-Isoleucine, glycyl-L-isoleucyl-L-leucyl-L-glutaminyl-L-leucylglycyl-L-valyl- Chemical and Physical Properties
Names and Identifiers
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- L-Isoleucine, glycyl-L-isoleucyl-L-leucyl-L-glutaminyl-L-leucylglycyl-L-valyl-
- (2S,3S)-2-[[(2S)-2-[[2-[[(2S)-2-[[(2S)-5-amino-2-[[(2S)-2-[[(2S,3S)-2-[(2-aminoacetyl)amino]-3-methylpentanoyl]amino]-4-methylpentanoyl]amino]-5-oxopentanoyl]amino]-4-methylpentanoyl]amino]acetyl]amin
- DTXSID40834947
- 833474-38-7
- Glycyl-L-isoleucyl-L-leucyl-L-glutaminyl-L-leucylglycyl-L-valyl-L-isoleucine
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- Inchi: 1S/C38H69N9O10/c1-11-22(9)31(45-28(49)17-39)37(55)44-26(16-20(5)6)35(53)42-24(13-14-27(40)48)34(52)43-25(15-19(3)4)33(51)41-18-29(50)46-30(21(7)8)36(54)47-32(38(56)57)23(10)12-2/h19-26,30-32H,11-18,39H2,1-10H3,(H2,40,48)(H,41,51)(H,42,53)(H,43,52)(H,44,55)(H,45,49)(H,46,50)(H,47,54)(H,56,57)/t22-,23-,24-,25-,26-,30-,31-,32-/m0/s1
- InChI Key: XJIQAGXMXANSLX-JKKDOTCTSA-N
- SMILES: O=C([C@H]([C@@H](C)CC)NC(CN)=O)N[C@H](C(N[C@H](C(N[C@H](C(NCC(N[C@H](C(N[C@H](C(=O)O)[C@@H](C)CC)=O)C(C)C)=O)=O)CC(C)C)=O)CCC(N)=O)=O)CC(C)C
Computed Properties
- Exact Mass: 811.51673943g/mol
- Monoisotopic Mass: 811.51673943g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 10
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 57
- Rotatable Bond Count: 27
- Complexity: 1390
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 310Ų
L-Isoleucine, glycyl-L-isoleucyl-L-leucyl-L-glutaminyl-L-leucylglycyl-L-valyl- Related Literature
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
833474-38-7 (L-Isoleucine, glycyl-L-isoleucyl-L-leucyl-L-glutaminyl-L-leucylglycyl-L-valyl-) Related Products
- 3303-34-2(L-Alanyl-L-leucine)
- 14857-82-0(Gly-gly-leu)
- 869-19-2(Glycyl-L-leucine)
- 1963-21-9(Glycyl-L-valine)
- 69242-40-6(Glycylglycyl-l-isoleucine)
- 25988-63-0(Poly-L-lysine hydrobromide (MW 150000-300000))
- 19461-38-2(N-Glycyl-L-isoleucine)
- 20274-89-9((S)-2-(2-(2-Aminoacetamido)acetamido)-4-methylbutanoic Acid)
- 13115-71-4(Glycyl-glutamine)
- 39537-23-0(L-Alanyl-L-Glutamine)
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